Cas no 1528304-69-9 (2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-one)

• Product Name: 2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-one
• CAS No: 1528304-69-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 6003244
• PubChem ID: 83479497
• Update Time: 2025-05-20

2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-one
• EN300-6789386
• 1528304-69-9

• Inchi： 1S/C8H10N2O/c1-10-5-6-2-3-7(11)4-8(6)9-10/h5H,2-4H2,1H3
• InChI Key： UNTXHIPNYXLNPG-UHFFFAOYSA-N
• SMILES： O=C1CC2C(=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-one

Recent Advances in the Study of 2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-one (CAS: 1528304-69-9): A Comprehensive Research Brief

In recent years, the compound 2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-one (CAS: 1528304-69-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique indazole core structure, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. The growing body of literature on this molecule underscores its importance as a scaffold for drug discovery and its role in modulating key biological pathways.

Recent studies have focused on the synthesis and optimization of 2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-one derivatives to enhance their pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of this compound, addressing previous challenges in large-scale production. The study also highlighted the compound's ability to selectively inhibit specific kinases involved in inflammatory responses, making it a candidate for treating autoimmune diseases such as rheumatoid arthritis and psoriasis.

In addition to its kinase inhibitory activity, 2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-one has been investigated for its potential in cancer therapy. A preclinical study published in Cancer Research demonstrated that derivatives of this compound exhibit potent anti-proliferative effects against certain cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis, suggesting a multifaceted approach to targeting malignancies.

Another area of interest is the compound's role in neurodegenerative diseases. Research conducted at leading academic institutions has explored its neuroprotective properties, particularly in models of Parkinson's and Alzheimer's disease. Preliminary findings indicate that 2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-one may mitigate oxidative stress and reduce neuroinflammation, offering a potential therapeutic avenue for these debilitating conditions. However, further in vivo studies are needed to validate these effects and assess safety profiles.

The pharmacokinetic and toxicological properties of 2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-one have also been a focus of recent investigations. A 2024 study in Drug Metabolism and Disposition reported favorable absorption and distribution characteristics in rodent models, with minimal off-target effects. These findings support the compound's suitability for further development and clinical translation, although additional optimization may be required to improve metabolic stability and bioavailability.

In conclusion, the compound 2-methyl-4,5,6,7-tetrahydro-2H-indazol-6-one (CAS: 1528304-69-9) represents a versatile and promising scaffold in medicinal chemistry. Its applications span multiple therapeutic areas, from inflammation and oncology to neurodegenerative diseases. Continued research into its derivatives and mechanisms of action will likely yield novel drug candidates with improved efficacy and safety profiles. As the field progresses, interdisciplinary collaborations will be essential to fully realize the potential of this intriguing molecule.